3,5-Difluorobenzyl isothiocyanate
Cat. No. B8501997
M. Wt: 185.20 g/mol
InChI Key: SGIOZSSTJZSGAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04628059
Procedure details
A solution of 3,5-difluorobenzylamine (6.5 g, 0.05 mole) and triethylamine (15.4 ml, 0.11 mole) in 50 ml of tetrahydrofuran was added dropwise to a solution of thiophosgene (4.2 ml, 0.055 mole) in 50 ml of tetrahydrofuran with cooling to -10° C. over a period of twenty minutes. The mixture was stirred at 25° C. for 2.75 hours and then filtered. The filtrate was treated with charcoal, filtered, and evaporated to an oil. The oil was diluted with hexane:ethyl acetate (90:10) and purified on a flash silica column eluted with hexane:ethyl acetate (90:10) to yield 8.0 g (62%) of 3,5-difluorobenzyl isothiocyanate as a yellow oil.
Yield
62%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[C:8]([F:10])[CH:9]=1)[CH2:5][NH2:6].C(N(CC)CC)C.[C:18](Cl)(Cl)=[S:19]>O1CCCC1>[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[C:8]([F:10])[CH:9]=1)[CH2:5][N:6]=[C:18]=[S:19]
|
Inputs
Step One
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Name
|
|
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Quantity
|
6.5 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(CN)C=C(C1)F
|
|
Name
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|
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Quantity
|
15.4 mL
|
|
Type
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reactant
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|
Smiles
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C(C)N(CC)CC
|
|
Name
|
|
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Quantity
|
4.2 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(=S)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-10 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at 25° C. for 2.75 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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ADDITION
|
Type
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ADDITION
|
|
Details
|
The filtrate was treated with charcoal
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated to an oil
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
The oil was diluted with hexane:ethyl acetate (90:10)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purified on a flash silica column
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WASH
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Type
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WASH
|
|
Details
|
eluted with hexane:ethyl acetate (90:10)
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Outcomes
Product
Details
Reaction Time |
2.75 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(CN=C=S)C=C(C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
